Lanthanum tris[bis(trimethylsilyl)amide]

• IUPAC Name: bis(trimethylsilyl)azanide;lanthanum(3+)
• InChI: InChI=1S/3C6H18NSi2.La/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3
• InChI Key: ZDYNTRMQDURVDM-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[La+3]
• Molecular Formula: C18H54LaN3Si6
• DSSTOX Substance ID: DTXSID30421941
• Molecular Weight: 620.1 g/mol
• CAS RN: 175923-07-6

Description

Lanthanum tris[bis(trimethylsilyl)amide] is a chemical compound with the linear formula La(N(Si(CH3)3)2)3. It has a molecular weight of 620.06. It is commercially available and has been shown to be a very effective catalyst for hydrosilylations of representative alkenes and dienes.

Synthesis Analysis

Lanthanum tris[bis(trimethylsilyl)amide] has been used as a catalyst in various organic synthesis reactions. For example, it has been used in the catalytic reduction of esters, the synthesis of pyrano[2,3-b]indol-2-ones, and the C-H alkylation of pyridines with olefins.

Molecular Structure Analysis

The molecular structure of Lanthanum tris[bis(trimethylsilyl)amide] consists of a lanthanum atom surrounded by three bis(trimethylsilyl)amide groups. Each bis(trimethylsilyl)amide group consists of a nitrogen atom bonded to two trimethylsilyl groups and the lanthanum atom.

Chemical Reactions Analysis

Lanthanum tris[bis(trimethylsilyl)amide] has been shown to be a very effective catalyst for hydrosilylations of representative alkenes and dienes in the presence of PhSiH3. It has also been used in the catalytic reduction of esters, the synthesis of pyrano[2,3-b]indol-2-ones, and the C-H alkylation of pyridines with olefins.

Physical And Chemical Properties Analysis

Lanthanum tris[bis(trimethylsilyl)amide] is a solid at room temperature. It has a melting point of 149-153 °C. It is sensitive to moisture and reacts rapidly with moisture, water, and protic solvents.

Scientific Research Applications

Catalyst in Organic Synthesis

. It facilitates various chemical reactions, enhancing the rate at which they occur. This makes it a valuable tool in the field of organic chemistry.

Ligand in Coordination Chemistry

. A ligand is an ion or molecule that binds to a central metal atom to form a coordination complex. This property is crucial in many chemical reactions and processes.

Synthesis of Other Organolanthanide Compounds

. These compounds have various applications in different fields of science and technology.

Enantioselective Intramolecular Hydroamination

. This process is important in the production of certain types of organic compounds.

Formation of Conjugated Ynones

. This reaction is significant in the synthesis of various organic compounds.

Catalytic Amidation of Aldehydes

. This reaction is crucial in the production of amides, which are common in a wide range of chemical and pharmaceutical products.

Safety and Hazards

Lanthanum tris[bis(trimethylsilyl)amide] is classified as a flammable solid and can cause severe skin burns and eye damage. It releases flammable gases upon contact with water. Appropriate personal protective equipment, including a dust mask type N95 (US), eyeshields, and gloves, should be used when handling this compound.

Future Directions

The use of Lanthanum tris[bis(trimethylsilyl)amide] as a catalyst in organic synthesis is a promising area of research. Future studies could focus on exploring new reactions that can be catalyzed by this compound and elucidating the exact mechanism of action.

Mechanism of Action

Target of Action

Lanthanum Tris[bis(trimethylsilyl)amide], also known as LaNTMS, is primarily used as a catalyst in various chemical reactions . Its primary targets are the reactant molecules in these reactions.

Mode of Action

LaNTMS acts as a homogeneous catalyst in ester reduction and deoxygenative reduction of amides . It interacts with its targets (esters and amides) and facilitates their conversion to other compounds. For instance, in ester reduction, LaNTMS helps cleave alkyl and aryl esters to the corresponding alkoxy- and aryloxy-boronic esters .

Biochemical Pathways

It’s known that the compound plays a crucial role in the catalysis of ester and amide reduction reactions . These reactions are part of larger biochemical pathways in synthetic chemistry.

Result of Action

The primary result of LaNTMS’s action is the conversion of esters and amides to other compounds. For example, in ester reduction, LaNTMS helps convert alkyl and aryl esters to the corresponding alkoxy- and aryloxy-boronic esters . These esters can then be hydrolyzed to alcohols .

Action Environment

The action of LaNTMS is influenced by various environmental factors. For instance, it is sensitive to air and moisture . Therefore, reactions involving LaNTMS are typically carried out under controlled conditions to prevent its decomposition and ensure its efficacy and stability.